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Compound of Interest

Compound Name: tert-Amyl acetate

Cat. No.: B1606918 Get Quote

This guide provides a detailed overview of the fundamental molecular characteristics of tert-
Amyl acetate, a compound of interest for researchers, scientists, and professionals in drug

development and chemical synthesis.

Molecular Formula and Weight
tert-Amyl acetate is an organic compound classified as an ester.[1] Its chemical structure and

composition are fundamental to its reactivity and physical properties. The molecular formula for

tert-Amyl acetate is C7H14O2.[1][2][3][4][5] This formula indicates that each molecule is

composed of 7 carbon atoms, 14 hydrogen atoms, and 2 oxygen atoms.

The molecular weight of a compound is a critical parameter in experimental and theoretical

chemistry. For tert-Amyl acetate, the calculated molecular weight is approximately 130.18

g/mol .[2][3] This value is essential for stoichiometric calculations in chemical reactions and for

the preparation of solutions with specific molar concentrations.

Quantitative Data Summary
The key quantitative molecular data for tert-Amyl acetate are summarized in the table below

for easy reference and comparison.
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Parameter Value Reference

Molecular Formula C7H14O2 [1][2][3][4][5]

Molecular Weight 130.18 g/mol [2][3]

IUPAC Name 2-methylbutan-2-yl acetate [2]

CAS Number 625-16-1 [2]

Density 0.874 g/mL [4]

Boiling Point 125 °C [4]

Molecular Structure Visualization
To further understand the arrangement of atoms and bonds within the tert-Amyl acetate
molecule, a 2D structural diagram is provided. This visualization is generated using the DOT

language and rendered by Graphviz.

Caption: 2D structure of the tert-Amyl acetate molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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